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Compound of Interest

Compound Name: 2-Aminoisophthalic acid

Cat. No.: B1267165

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

The proper disposal of 2-Aminoisophthalic acid is crucial for maintaining a safe laboratory
environment and ensuring regulatory compliance. This guide provides essential, step-by-step
procedures for the safe handling and disposal of this chemical, minimizing risks and
environmental impact.

Hazard Summary for 2-Aminoisophthalic Acid

Before handling or disposing of 2-Aminoisophthalic acid, it is imperative to be aware of its
associated hazards. This information is critical for selecting the appropriate personal protective
equipment (PPE) and implementing safe handling procedures.
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Hazard
Classification

Description

Precautionary
Statements

Citations

Acute Oral Toxicity

Harmful if swallowed.

P270: Do not eat,
drink or smoke when
using this product.
P301 + P312: IF
SWALLOWED: Call a
POISON CENTER or
doctor/physician if you
feel unwell. P330:

Rinse mouth.

[1112][31[4]

Skin

Corrosion/Irritation

Causes skin irritation.

P264: Wash face,
hands and any
exposed skin
thoroughly after
handling. P280: Wear
protective
gloves/protective
clothing/eye
protection/face
protection. P302 +
P352: IF ON SKIN:
Wash with plenty of
soap and water. P332
+ P313: If skin
irritation occurs: Get
medical advice/
attention. P362 +
P364: Take off
contaminated clothing
and wash it before

reuse.

[L1E2]E31[4105]

Serious Eye

Damage/Eye Irritation

Causes serious eye

irritation.

P280: Wear protective
gloves/protective
clothing/eye

protection/face

[1112](31[4]
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protection. P305 +
P351 + P338: IF IN
EYES: Rinse
cautiously with water
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue
rinsing. P337 + P313:
If eye irritation
persists: Get medical

advice/ attention.

Specific target organ )
o _ May cause respiratory
toxicity (single T
irritation.
exposure)

P261: Avoid breathing
dust/fume/gas/mist/iva
pors/spray. P271: Use
only outdoors or in a
well-ventilated area.
P304 + P340: IF
INHALED: Remove [1103114]
person to fresh air and

keep comfortable for

breathing. P312: Call

a POISON CENTER

or doctor if you feel

unwell.

Disposal Decision Workflow

The following diagram outlines the decision-making process for the proper disposal of 2-

Aminoisophthalic acid.
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Start: 2-Aminoisophthalic
Acid Waste

Is the quantity small
(<1 kg solid)?

Collect in a designated,

properly labeled, and sealed
hazardous waste container.

Is the waste contaminated
with other hazardous materials?

Consult SDS of all
contaminants and follow the
most stringent disposal protocol.

No

Segregate from incompatible
materials (e.g., strong
oxidizing agents).

Store in a designated Satellite
Accumulation Area (SAA).

Contact Environmental Health &
Safety (EHS) for pickup and
disposal.

End: Proper Disposal

Click to download full resolution via product page

Caption: Decision workflow for the disposal of 2-Aminoisophthalic acid.
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Step-by-Step Disposal Protocol

This protocol provides a detailed methodology for the safe disposal of 2-Aminoisophthalic
acid from a laboratory setting.

. Personal Protective Equipment (PPE) and Safety Precautions:

Always wear appropriate PPE, including safety glasses with side shields or goggles, a lab
coat, and chemical-resistant gloves.[6]

Handle the chemical in a well-ventilated area, preferably within a chemical fume hood, to
avoid inhalation of dust.[1][3][5]

Avoid contact with skin and eyes.[1][3]

Do not eat, drink, or smoke when handling this product.[1][3]
. Waste Collection and Container Management:

Solid Waste:

o Collect solid 2-Aminoisophthalic acid waste, including any contaminated materials like
weighing paper or spill cleanup debris, in a designated hazardous waste container.[7]

o The container must be made of a material compatible with the chemical (e.g., high-density
polyethylene) and have a securely fitting lid.[8][9]

o Do not use metal containers for acidic waste.[9]
Contaminated Labware and Empty Containers:

o For empty containers, the first rinse with a suitable solvent (e.g., water, if soluble) must be
collected as hazardous waste.[7]

o After a thorough rinsing and air-drying, the labels on the container must be completely
removed or defaced before disposal as solid waste.[7]
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o Rinsed and dried glass bottles should be placed in designated glass disposal containers.

[7]
. Labeling and Storage:
Labeling:

o Clearly label the hazardous waste container with the words "Hazardous Waste," the full
chemical name "2-Aminoisophthalic acid," and any other components in the waste
stream.[7][9]

o Indicate the hazards associated with the waste (e.g., "lrritant,” "Harmful").
Storage:
o Store the sealed waste container in a designated Satellite Accumulation Area (SAA).[8]

o The storage area should be close to the point of generation and under the supervision of
laboratory personnel.[9]

o Ensure the waste is segregated from incompatible materials, such as strong oxidizing
agents.[3][8]

o Store liquid waste in secondary containment to prevent spills.[7][9]
. Final Disposal:

Do Not Dispose Down the Drain or in Regular Trash: 2-Aminoisophthalic acid is a
hazardous chemical and must not be disposed of via the sanitary sewer or in regular trash.
[71[10]

Professional Disposal: Arrange for the collection of the hazardous waste by your institution's
Environmental Health and Safety (EHS) department or a licensed chemical waste disposal
company.[5][11]

Follow all local, regional, and national regulations for hazardous waste disposal.[1][6]
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Disclaimer: This guide is intended for informational purposes only and should not replace
institutional safety protocols or a thorough review of the Safety Data Sheet (SDS) for 2-
Aminoisophthalic acid. Always consult your institution's EHS department for specific
guidance on chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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